Cas no 670-83-7 (2,4-Diphenylimidazole)

• Product Name: 2,4-Diphenylimidazole
• CAS No: 670-83-7
• MF: C₁₅H₁₂N₂
• MW: 220.269183158875
• MDL: MFCD07772899
• CID: 39483
• PubChem ID: 296732
• Update Time: 2025-10-28

2,4-Diphenylimidazole Chemical and Physical Properties

Names and Identifiers

• 2,4-Diphenyl-1H-imidazole
• 2,4-Diphenylimidazole
• 2,4-Diphenyl-1-H-imidazole
• 2,5-Diphenyl-1H-imidazole
• 2,5-Diphenylimidazole
• 1H-Imidazole, 2,4-diphenyl-
• 2,4(5)-Diphenylimidazole
• FHHCKYIBYRNHOZ-UHFFFAOYSA-N
• Imidazole, 2,4-diphenyl-
• NSC167196
• PubChem8872
• 2,4-Diphenylimidazol
• Imidazole,4-diphenyl-
• 1H-Imidazole,4-diphenyl-
• 2,4-diphenyl-1H-imidazol
• KSC625O1H
• 1H-Imidazole,2,5-diphenyl-
• AMBZ0108
• 2,4-Diphenyl-1H-imidazole #
• DT
• PD189091
• MFCD07772899
• SY041700
• 2,4-diphenyl-1H-imidazole;2,5-Diphenyl-1H-imidazole
• 67-08-3
• AC-1516
• NSC-167196
• AKOS015904049
• FT-0659011
• 670-83-7
• A9007
• CHEMBL327027
• SCHEMBL16900284
• BDBM50133778
• TS-00502
• AKOS025117309
• 2,4-diphenyl imidazole
• AM85870
• CS-0156399
• DTXSID40304756
• SCHEMBL528246
• Imidazole, 2,4(or 2,5)-diphenyl-
• imidazole, 2,4(5)-diphenyl-
• DTXCID10255887
• DB-073834

• MDL： MFCD07772899
• Inchi： 1S/C15H12N2/c1-3-7-12(8-4-1)14-11-16-15(17-14)13-9-5-2-6-10-13/h1-11H,(H,16,17)
• InChI Key： FHHCKYIBYRNHOZ-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 220.10000
• Monoisotopic Mass: 220.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.4
• Topological Polar Surface Area: 28.7

Experimental Properties

• Color/Form: A white llmost crystal
• Density: 1.149
• Boiling Point: 461.2°C at 760 mmHg
• Flash Point: 254.7 °C
• Refractive Index: 1.627
• PSA: 28.68000
• LogP: 3.74370

2,4-Diphenylimidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2,4-Diphenylimidazole

Recent Advances in the Study of 2,4-Diphenylimidazole (CAS: 670-83-7) in Chemical Biology and Pharmaceutical Research

2,4-Diphenylimidazole (CAS: 670-83-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This heterocyclic compound, characterized by its imidazole core flanked by two phenyl groups, has been the subject of numerous studies exploring its biological activities, mechanism of action, and potential as a scaffold for drug development. Recent literature highlights its role as a promising candidate in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,4-Diphenylimidazole derivatives exhibit potent inhibitory effects against cyclooxygenase-2 (COX-2), with selectivity over COX-1. The research team systematically modified the parent compound at various positions and identified several derivatives with improved anti-inflammatory activity and reduced gastrointestinal toxicity compared to traditional NSAIDs. Molecular docking studies revealed that these compounds bind to the active site of COX-2 through specific hydrophobic interactions and hydrogen bonding, providing insights for further structural optimization.

In oncology research, a recent breakthrough published in Nature Chemical Biology (2024) reported that 2,4-Diphenylimidazole analogs can selectively target cancer cells by inhibiting the PI3K/AKT/mTOR signaling pathway. The lead compound in this series showed remarkable antitumor activity in xenograft models of breast and prostate cancer, with minimal toxicity to normal cells. The study employed advanced techniques including CRISPR-Cas9 screening and proteomic profiling to elucidate the compound's mechanism of action, revealing its unique ability to disrupt cancer cell metabolism while sparing normal tissues.

The antimicrobial potential of 2,4-Diphenylimidazole has also gained attention in the context of rising antibiotic resistance. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that certain derivatives of this compound exhibit broad-spectrum activity against multidrug-resistant Gram-positive bacteria, including MRSA and VRE strains. The researchers identified that these compounds interfere with bacterial cell wall biosynthesis by targeting specific enzymes in the peptidoglycan synthesis pathway, representing a novel mechanism distinct from existing antibiotics.

From a chemical biology perspective, recent work has explored the use of 2,4-Diphenylimidazole as a versatile scaffold for developing chemical probes. A 2023 publication in Chemical Science described the synthesis of photoaffinity-labeled derivatives that enabled the identification of previously unknown protein targets in cellular systems. These tools have proven valuable for target deconvolution and understanding the polypharmacology of related compounds in complex biological systems.

In terms of drug delivery and formulation, innovative approaches have been developed to address the solubility challenges associated with 2,4-Diphenylimidazole. A 2024 study in the International Journal of Pharmaceutics reported the successful development of nanoparticle-based delivery systems that significantly enhance the compound's bioavailability while maintaining its pharmacological activity. These advancements open new possibilities for clinical translation of 2,4-Diphenylimidazole-based therapeutics.

Looking forward, the diverse biological activities and structural versatility of 2,4-Diphenylimidazole position it as a promising lead compound for multiple therapeutic areas. Ongoing research focuses on further optimizing its pharmacological properties, expanding its therapeutic applications, and advancing promising candidates through preclinical development. The compound's unique chemical features and demonstrated biological effects make it a valuable subject for continued investigation in chemical biology and drug discovery.